Cas no 876728-39-1 ((1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine)

(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine structure
876728-39-1 structure
Product Name:(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine
CAS No:876728-39-1
MF:C11H13N3
MW:187.241021871567
CID:719589
PubChem ID:20109911
Update Time:2025-04-19

(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylamine
    • (2-methyl-5-phenylpyrazol-3-yl)methanamine
    • 1H-Pyrazole-5-methanamine,1-methyl-3-phenyl-
    • (1-methyl-3-phenylpyrazol-5-yl)methylamine
    • CS-0224985
    • (1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine
    • AKOS000349219
    • PS-6178
    • (1-methyl-3-phenyl-1H-pyrazol-5-yl)methylamine, AldrichCPR
    • F2198-1348
    • 1-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine
    • EN300-1221898
    • FT-0718459
    • DTXSID20602560
    • BKB72839
    • 876728-39-1
    • MFCD08271943
    • 1-(2-METHYL-5-PHENYLPYRAZOL-3-YL)METHANAMINE
    • G27684
    • DB-077077
    • Inchi： 1S/C11H13N3/c1-14-10(8-12)7-11(13-14)9-5-3-2-4-6-9/h2-7H,8,12H2,1H3
    • InChI Key： XAVNJYHSYZUYFI-UHFFFAOYSA-N
    • SMILES： N1(C)C(CN)=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 187.11100
  • Monoisotopic Mass: 187.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 48 °C
  • Boiling Point: 341.4±27.0 °C at 760 mmHg
  • Flash Point: 160.3±23.7 °C
  • PSA: 43.84000
  • LogP: 2.24610
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine Security Information

(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanamine Pricemore >>

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Apollo Scientific
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(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylamine
 876728-39-1 97%
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Key Organics Ltd
PS-6178-5MG
(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylamine
 876728-39-1 >95%
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Key Organics Ltd
PS-6178-10MG
(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylamine
 876728-39-1 >95%
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